1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-phenyl-N-(thiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-5-phenyl-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O3S2/c22-16(19-17-18-7-8-25-17)14-10-15(12-4-2-1-3-5-12)21(20-14)13-6-9-26(23,24)11-13/h1-5,7-8,10,13H,6,9,11H2,(H,18,19,22)
• InChI Key: KPIRFHXEZONVHI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)NC3=NC=CS3)C4=CC=CC=C4
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives involves strategic reactions between appropriately substituted phenyl and thiazolyl groups with a pyrazole backbone. While specific methods for this compound are not detailed in the provided literature, analogous compounds, such as 5-substituted phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides and other pyrazole derivatives, are typically synthesized through ring closure reactions or the reaction of substituted propenones with semicarbazide or thiosemicarbazide in an alcoholic basic medium (Mathew et al., 2014). These methods highlight the versatility and reactivity of the pyrazole moiety when combined with various functional groups.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by X-ray diffraction studies, which reveal details about the crystal system, space group, unit cell parameters, and hydrogen bonding interactions. For example, similar compounds exhibit crystallization in triclinic crystal systems with specific space groups and unit cell parameters, indicating the influence of substituents on the molecular conformation and crystal packing (Kumara et al., 2018).